Cas no 2097910-46-6 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 2097910-46-6
• MF: C₂₀H₁₅NO₅S
• MW: 381.401804208755
• CID: 6258177
• PubChem ID: 126852452
• Update Time: 2025-07-09

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide
• F6506-0650
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide
• 2097910-46-6
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-2-oxochromene-3-carboxamide
• AKOS032465582

• Inchi： 1S/C20H15NO5S/c22-18(15-10-13-4-1-2-5-16(13)26-19(15)23)21-12-20(24,14-7-9-27-11-14)17-6-3-8-25-17/h1-11,24H,12H2,(H,21,22)
• InChI Key： ZTOFEGCALJLXID-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)(CNC(C1C(=O)OC2C=CC=CC=2C=1)=O)O

Computed Properties

• Exact Mass: 381.06709375g/mol
• Monoisotopic Mass: 381.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 117Ų

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

The compound with CAS number 2097910-46-6, named N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a chromene ring system, a furan moiety, a thiophene group, and a carboxamide functional group. The combination of these structural elements makes it a unique candidate for exploring diverse chemical and biological properties.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the furan and thiophene rings in this compound adds to its electronic versatility, potentially enhancing its bioactivity. Researchers have demonstrated that such heterocyclic systems can act as scaffolds for designing molecules with improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically includes the formation of the chromene ring followed by the introduction of the furan and thiophene substituents. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the compound. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact, aligning with current green chemistry principles.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and cellular toxicity. For instance, studies have indicated that it exhibits moderate inhibitory activity against certain proteases, which are key targets in treating various diseases, including cancer and neurodegenerative disorders.

The structural features of this compound also make it an interesting candidate for material science applications. The conjugated system formed by the chromene, furan, and thiophene groups can potentially be utilized in designing optoelectronic materials with tailored electronic properties.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies have revealed that the molecule possesses a high degree of conjugation, which could be exploited in designing new materials for solar energy conversion.

In conclusion, N-[furan-substituted]-thiophen-yl ethyl chromenone carboxamide represents a valuable addition to the library of heterocyclic compounds with potential applications in drug discovery and materials science. Continued research into its synthesis, properties, and biological activity will undoubtedly uncover new opportunities for its utilization in various scientific domains.